5-methylhexane-2-thiol
Description
5-Methylhexane-2-thiol is a chemical compound with the molecular formula C7H16S and a molecular weight of 132.26694 .
Synthesis Analysis
Thiols, such as 5-methylhexane-2-thiol, are typically prepared by relying on the high nucleophilicity of sulfur. For example, the reaction of sodium hydrosulfide with unhindered alkyl halides is a common approach for preparing thiols . Another reaction with alkyl halides uses thiourea as a nucleophilic sulfur source producing alkylisothiouronium salts which are then hydrolyzed to thiols .
Molecular Structure Analysis
The molecular structure of 5-methylhexane-2-thiol is based on its molecular formula, C7H16S . The exact structure would need to be determined through methods such as X-ray crystallography or NMR spectroscopy, which are beyond my current capabilities.
Chemical Reactions Analysis
Thiols, including 5-methylhexane-2-thiol, are known for their reactivity. They can undergo a variety of reactions, including oxidation and reactions with alkyl halides . Thiols are also known to react with thiol-reactive probes, which are used to label proteins for the detection of conformational changes, assembly of multisubunit complexes, and ligand-binding processes .
Mechanism of Action
Safety and Hazards
properties
| { "Design of the Synthesis Pathway": "The synthesis of 5-methylhexane-2-thiol can be achieved through a multi-step process involving the conversion of readily available starting materials into the desired product.", "Starting Materials": [ "1-bromohexane", "sodium hydrosulfide", "methyl iodide", "sodium hydroxide", "sulfuric acid", "water" ], "Reaction": [ "Step 1: 1-bromohexane is reacted with sodium hydrosulfide in the presence of water to yield hexane-1-thiol.", "Step 2: Hexane-1-thiol is reacted with methyl iodide in the presence of sodium hydroxide to yield 5-methylhexane-1-thiol.", "Step 3: 5-methylhexane-1-thiol is oxidized with sulfuric acid to yield 5-methylhexan-2-one.", "Step 4: 5-methylhexan-2-one is reduced with sodium borohydride in the presence of water to yield 5-methylhexane-2-ol.", "Step 5: 5-methylhexane-2-ol is reacted with thionyl chloride in the presence of pyridine to yield 5-methylhexane-2-chloride.", "Step 6: 5-methylhexane-2-chloride is reacted with sodium hydrosulfide in the presence of water to yield 5-methylhexane-2-thiol." ] } | |
CAS RN |
110518-23-5 |
Product Name |
5-methylhexane-2-thiol |
Molecular Formula |
C7H16S |
Molecular Weight |
132.3 |
Purity |
92 |
Origin of Product |
United States |
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